
IRDye 700DX photostability vs other
phthalocyanine dyes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Irdye 700DX

CAS No.: 916821-46-0

Cat. No.: S9106197

Get Quote

Comparative Photostability and Performance Data

The table below summarizes key experimental data comparing IRDye 700DX to other near-infrared (NIR)

dyes, primarily from a study analyzing dyes for single-molecule imaging [1].

Dye Name
Mean Single-Molecule
Intensity (Photons)

Apparent Photobleaching
Time Constant (s)

Mean "On-
Time" (s)

Duty
Cycle

IRDye
700DX

92 12.6 1.4 0.77

Alexa 700 90 7.8 <1 0.62

IRDye
800CW

86 5.5 2.2 0.83

Alexa 790 63 5.9 1.7 0.76

Data Context: This data was acquired under Total Internal Reflection Fluorescence (TIRF)

microscopy. The "on-time" is the average continuous emission duration before entering a reversible
dark state, and the "duty cycle" is the fraction of time a molecule spends in an emitting state [1].
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Key Insight: The data shows that IRDye 700DX offers a superior combination of high intensity
and remarkable photostability compared to its direct competitor, Alexa 700. Its longer
photobleaching time constant and "on-time" make it particularly suitable for experiments requiring

prolonged observation.

Beyond the dyes in the table, a 2024 study introduced a new silicon phthalocyanine dye, WB692-CB2,

designed for photoimmunotherapy [2]. While direct, quantitative photostability data versus IR700 is not

provided, its novel structure and demonstrated efficacy in vivo suggest it is a stable and potent

photosensitizer. Another study noted that IRDye 700DX possesses "excellent photostability" as one of its

inherent characteristics [3].

Experimental Context and Methodologies

Understanding the protocols behind the data is crucial for assessing its relevance to your work. Here is the

experimental workflow for a typical single-molecule photostability assay:
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1. Dye Immobilization

2. Microscopy Setup

3. Data Acquisition

4. Data Analysis

Dye Immobilization

Microscopy SetupDyes are immobilized on a solid substrate

Data AcquisitionTIRF (Total Internal Reflection Fluorescence) Microscope

Data AnalysisContinuous illumination at constant power density

Track intensity of individual molecules over time

Ensures single molecules are spatially isolated for tracking

Excitation: 695 nm laser

Detection: Highly sensitive EMCCD camera High-frame-rate video recording until all molecules photobleach

Calculate photobleaching kinetics and blinking statistics

Click to download full resolution via product page

Key Experimental Details [1]:

Technique: Single-molecule imaging using TIRF microscopy.
Excitation: 695 nm laser line.

Power Density: The LED array used provided a power density of 17 mW/cm² at the sample plane.
Detection: An EMCCD camera was used for its high sensitivity and low noise, which is critical for

detecting weak single-molecule signals.
Sample: Dyes were immobilized for single-molecule tracking to measure properties without ensemble

averaging.
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Photophysical Mechanisms and Advantages

The photostability of a dye is governed by its ability to undergo many cycles of excitation and emission

without permanent degradation. IRDye 700DX's performance can be understood through its core structure

and the mechanisms below.

Phthalocyanine Core
(Stable, aromatic macrocycle)

IRDye 700DX MoleculeCentral Silicon Atom
(Axial ligands reduce aggregation)

Sulfonate Groups
(Enhance water solubility)

Resists photodegradation
under prolonged illumination  High Photostability

Prevents self-quenching
maintains fluorescence efficiency

  Low Aggregation

High molar extinction at 689 nm
low tissue autofluorescence

  Bright NIR Emission

Key Structural Features Molecular Advantages
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Key Factors Influencing Performance:

Resistance to Aggregation: The silicon phthalocyanine core with axial ligands and hydrophilic

sulfonate groups makes IRDye 700DX water-soluble and reduces its tendency to form non-
fluorescent aggregates, which can quench fluorescence and reduce effective photostability [4] [5].

NIR Window: Its absorption and emission in the NIR region (~689 nm / ~700 nm) mean it is excited
with lower-energy light, which is less photodamaging, and it suffers from minimal background

autofluorescence from biological samples [6] [5].

Conclusion and Research Considerations

In summary, for applications requiring prolonged and sensitive NIR detection, such as single-molecule

imaging, IRDye 700DX is a strong candidate due to its validated superior photostability compared to

Alexa 700.

When selecting a dye for your specific application, please consider:
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Application Context: These single-molecule results are highly relevant for microscopy. Performance

in other contexts (e.g., in vivo imaging, flow cytometry) may vary based on the local environment.
Conjugation Chemistry: IRDye 700DX is typically conjugated to biomolecules via its NHS ester,

which reacts with primary amines [7] [8]. The new dye WB692-CB2 uses a maleimide linker for site-
specific cysteine conjugation, which can generate more homogeneous conjugates [2].

Therapeutic Use: If your work involves photoimmunotherapy, both IRDye 700DX (in clinical trials)
and the novel WB692-CB2 dye are promising, with the latter showing a unique ability to induce a

specific type of immunogenic cell death called pyroptosis [2] [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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